N-Propyl-2-pyrrolidinecarboxamide hydrochloride
Overview
Description
“N-Propyl-2-pyrrolidinecarboxamide hydrochloride” is a chemical compound with the formula C₈H₁₇ClN₂O . It is supplied by Matrix Scientific and is classified as an irritant .
Molecular Structure Analysis
The molecular structure of “N-Propyl-2-pyrrolidinecarboxamide hydrochloride” is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring .Chemical Reactions Analysis
While specific chemical reactions involving “N-Propyl-2-pyrrolidinecarboxamide hydrochloride” are not detailed in the literature, pyrrolidine derivatives are known to undergo various chemical reactions. These can include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Antioxidant Activity
Pyrrolidine alkaloids, including N-Propyl-2-pyrrolidinecarboxamide hydrochloride, have been shown to possess antioxidant properties . They can neutralize harmful free radicals in the body, potentially preventing or slowing damage to cells.
Anti-inflammatory Activity
These compounds have demonstrated anti-inflammatory effects . They could be used in the development of drugs to treat conditions characterized by inflammation, such as arthritis or asthma.
Antibacterial and Antifungal Activity
Pyrrolidine alkaloids have shown antibacterial and antifungal properties . This suggests potential use in the development of new antibiotics or antifungal medications.
Anticancer Activity
These compounds have demonstrated anticancer properties . They could be used in the development of new treatments for various types of cancer.
Anti-hyperglycemic Activity
Pyrrolidine alkaloids have shown anti-hyperglycemic effects . This suggests potential use in the treatment of conditions like diabetes.
Neuropharmacological Activity
These compounds have demonstrated neuropharmacological activities . They could be used in the development of drugs to treat neurological disorders.
Organ Protective Activity
Pyrrolidine alkaloids have shown organ protective effects . This suggests potential use in the development of drugs to protect organs from damage.
Drug Discovery and Development
The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The versatility of this scaffold enhances the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Safety and Hazards
Future Directions
Pyrrolidine derivatives, such as “N-Propyl-2-pyrrolidinecarboxamide hydrochloride”, continue to be of interest in drug discovery due to their versatile scaffold for designing and developing novel biologically active compounds . Future research may focus on exploring the potential therapeutic applications of these compounds.
properties
IUPAC Name |
N-propylpyrrolidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O.ClH/c1-2-5-10-8(11)7-4-3-6-9-7;/h7,9H,2-6H2,1H3,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRSWZDLSMQNNDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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